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Compound of Interest

Compound Name: Ridomil MZ

CAS No.: 75701-74-5

Cat. No.: B14444250

Get Quote

Abstract
This document provides a detailed high-performance liquid chromatography (HPLC) method for

the simultaneous quantitative analysis of the active ingredients in the fungicide Ridomil MZ:

metalaxyl and mancozeb. Due to the chemical nature of mancozeb, a pre-column derivatization

step is employed to ensure its compatibility with reverse-phase HPLC analysis. This method is

designed for researchers, scientists, and professionals in drug development and quality control.

Introduction
Ridomil MZ is a widely used fungicide that combines the systemic action of metalaxyl with the

contact-protective properties of mancozeb. Metalaxyl is effective against oomycete fungi, while

mancozeb, an ethylenebis(dithiocarbamate) (EBDC), provides broad-spectrum protection. The

accurate quantification of both active ingredients is crucial for formulation quality control and

regulatory compliance. This application note describes a robust and reliable RP-HPLC method

for the simultaneous determination of metalaxyl and a derivatized form of mancozeb.
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Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b14444250#bc-rfq
https://www.benchchem.com/product/b14444250/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-hplc-analysis-of-ridomil-mz
https://www.benchchem.com/product/b14444250/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-hplc-analysis-of-ridomil-mz
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14444250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Principle
The method involves the extraction of metalaxyl and mancozeb from the Ridomil MZ
formulation. Mancozeb is then derivatized with ethyl iodide to form a stable S-ethyl derivative,

which is amenable to HPLC analysis. Both metalaxyl and the mancozeb derivative are then

separated and quantified using a C18 reverse-phase column with UV detection.

Reagents and Materials
Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade, 0.1% v/v trifluoroacetic acid)

Ethyl iodide

Disodium EDTA

Sodium hydroxide

Metalaxyl analytical standard

Mancozeb analytical standard

Ridomil MZ formulation sample

Instrumentation
High-Performance Liquid Chromatograph (HPLC) system equipped with a UV-Vis detector.

C18 analytical column (e.g., Agilent Eclipse Plus C18, 150 mm x 4.6 mm, 5 µm).

Ultrasonic bath

Vortex mixer

Centrifuge
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Analytical balance

Volumetric flasks and pipettes

Syringe filters (0.45 µm)

Chromatographic Conditions
A summary of the HPLC conditions is provided in the table below.

Parameter Condition

Column C18, 150 mm x 4.6 mm, 5 µm

Mobile Phase

Acetonitrile + Methanol (90:10 v/v) : Water

(0.1% v/v trifluoroacetic acid) (60:40 v/v),

isocratic

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Column Temperature Ambient

Detection UV at 272 nm

Protocols
Standard Preparation
3.1.1. Metalaxyl Stock Solution (1000 µg/mL) Accurately weigh 100 mg of metalaxyl analytical

standard and dissolve it in 100 mL of methanol in a volumetric flask.

3.1.2. Mancozeb Stock Solution (for derivatization, equivalent to 1000 µg/mL of S-ethyl

derivative) Due to the instability of mancozeb, a standard of its ethyl derivative is ideally used. If

unavailable, a standard can be prepared by derivatizing a known amount of mancozeb

standard following the same procedure as for the sample (Section 3.2.2).

3.1.3. Working Standard Solutions Prepare a series of working standard solutions by diluting

the stock solutions with the mobile phase to achieve concentrations spanning the expected
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range of the samples.

Sample Preparation
3.2.1. Extraction

Accurately weigh a quantity of the Ridomil MZ formulation equivalent to approximately 50

mg of mancozeb.

Transfer the sample to a 100 mL volumetric flask.

Add 50 mL of a solution containing 0.1 M disodium EDTA and adjust the pH to 8.0 with

sodium hydroxide.

Sonicate for 15 minutes to dissolve the active ingredients.

3.2.2. Derivatization of Mancozeb

To the flask from step 3.2.1, add 1 mL of ethyl iodide.

Seal the flask and heat it in a water bath at 60°C for 30 minutes.

Allow the solution to cool to room temperature.

Add 20 mL of methanol and dilute to the mark with the EDTA solution.

Filter an aliquot of the solution through a 0.45 µm syringe filter into an HPLC vial.

Results and Data Presentation
The following tables summarize the expected quantitative data from the HPLC analysis.

Chromatographic Data
Analyte Retention Time (min)

Metalaxyl ~ 4.5

S-ethyl mancozeb derivative ~ 6.2
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Method Validation Parameters
Parameter Metalaxyl

S-ethyl mancozeb
derivative

Linearity (R²) > 0.999 > 0.999

LOD (µg/mL) 0.1 0.5

LOQ (µg/mL) 0.3 1.5

Accuracy (% Recovery) 98 - 102 97 - 103

Precision (% RSD) < 2.0 < 2.0

Experimental Workflow and Signaling Pathways
The following diagrams illustrate the logical relationships and workflow of the analytical method.
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Start: Ridomil MZ Sample
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Caption: Experimental workflow for the HPLC analysis of Ridomil MZ.
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Caption: Logical relationship of the key chemical components in the analysis.

Conclusion
The described HPLC method with a pre-column derivatization step is suitable for the accurate

and simultaneous quantification of metalaxyl and mancozeb in Ridomil MZ formulations. The

method is specific, linear, accurate, and precise, making it a valuable tool for quality control and

research applications.

To cite this document: BenchChem. [Application Notes and Protocols for the HPLC Analysis
of Ridomil MZ]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14444250/docs#application-notes-and-protocols-for-
the-hplc-analysis-of-ridomil-mz]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b14444250/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-the-hplc-analysis-of-ridomil-mz
https://www.benchchem.com/product/b14444250/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-hplc-analysis-of-ridomil-mz
https://www.benchchem.com/product/b14444250/docs#application-notes-and-protocols-for-the-hplc-analysis-of-ridomil-mz
https://www.benchchem.com/product/b14444250/docs#application-notes-and-protocols-for-the-hplc-analysis-of-ridomil-mz
https://www.benchchem.com/product/b14444250/docs#application-notes-and-protocols-for-the-hplc-analysis-of-ridomil-mz
https://www.benchchem.com/product/b14444250/docs#application-notes-and-protocols-for-the-hplc-analysis-of-ridomil-mz
https://www.benchchem.com/product/b14444250?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14444250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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